Cas no 66045-88-3 (1(2H)-Naphthalenone, 2-[(3-fluorophenyl)methylene]-3,4-dihydro-)

• Product Name: 1(2H)-Naphthalenone, 2-[(3-fluorophenyl)methylene]-3,4-dihydro-
• CAS No: 66045-88-3
• MF: C₁₇H₁₃FO
• MW: 252.282928228378
• CID: 388711
• PubChem ID: 367218
• Update Time: 2025-04-19

1(2H)-Naphthalenone, 2-[(3-fluorophenyl)methylene]-3,4-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Naphthalenone, 2-[(3-fluorophenyl)methylene]-3,4-dihydro-
• 2-[(3-fluorophenyl)methylidene]-3,4-dihydronaphthalen-1-one
• DTXSID80327186
• SCHEMBL8548083
• 66045-88-3

• Inchi： 1S/C17H13FO/c18-15-6-3-4-12(11-15)10-14-9-8-13-5-1-2-7-16(13)17(14)19/h1-7,10-11H,8-9H2
• InChI Key： OFAAPWXDZVKVFC-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C=C1C(C2C=CC=CC=2CC1)=O

Computed Properties

• Exact Mass: 252.095043196g/mol
• Monoisotopic Mass: 252.095043196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.2
• Topological Polar Surface Area: 17.1Ų